5-(5-Bromo-2-methoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one

• Molecular Formula: C21H21BrN2O3S
• Molecular Weight: 461.4 g/mol
• IUPAC Name: (5Z)-5-[(5-bromo-2-methoxyphenyl)methylidene]-2-(4-methoxyphenyl)imino-3-propyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C21H21BrN2O3S/c1-4-11-24-20(25)19(13-14-12-15(22)5-10-18(14)27-3)28-21(24)23-16-6-8-17(26-2)9-7-16/h5-10,12-13H,4,11H2,1-3H3/b19-13-,23-21?
• InChI Key: DSHMGSOCILERFV-CUVVSLBBSA-N
• Isomeric SMILES: CCCN1C(=O)/C(=C/C2=C(C=CC(=C2)Br)OC)/SC1=NC3=CC=C(C=C3)OC
• SMILES: CCCN1C(=O)C(=CC2=C(C=CC(=C2)Br)OC)SC1=NC3=CC=C(C=C3)OC

Description

5-(5-Bromo-2-methoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one, also known as BMMP, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science. BMMP is a thiazolidinone derivative that has a unique molecular structure, which makes it a promising candidate for the development of novel drugs and materials.

Mechanism of Action

The mechanism of action of 5-(5-Bromo-2-methoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in inflammation, oxidative stress, and cancer progression. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), and the upregulation of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT). This compound has also been shown to reduce the levels of reactive oxygen species (ROS) and to increase the levels of glutathione (GSH), a potent antioxidant.

Advantages and Limitations for Lab Experiments

5-(5-Bromo-2-methoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has several advantages as a research tool, including its high stability and low toxicity. However, its solubility in water is limited, which can make it difficult to use in certain experiments. Additionally, the synthesis of this compound can be challenging and time-consuming, which can limit its availability for research purposes.

Future Directions

There are several future directions for the research on 5-(5-Bromo-2-methoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one. One area of interest is the development of this compound-based materials for various applications, such as drug delivery, catalysis, and sensors. Another area of interest is the investigation of the potential of this compound as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and diabetes. Further studies are also needed to fully understand the mechanism of action of this compound and its effects on various signaling pathways and enzymes.

Synthesis Methods

5-(5-Bromo-2-methoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one can be synthesized using various methods, including the Knoevenagel condensation reaction, which involves the reaction of 5-bromo-2-methoxybenzaldehyde and 4-methoxybenzaldehyde with thiazolidinone in the presence of a base catalyst. Other methods, such as microwave-assisted synthesis and ultrasound-assisted synthesis, have also been used to synthesize this compound.

Scientific Research Applications

5-(5-Bromo-2-methoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has been extensively studied for its potential applications in various fields. In medicine, this compound has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. It has also been investigated for its potential use in the treatment of diabetes, Alzheimer's disease, and other neurodegenerative disorders.